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Abstract
(2-Hydroxypyridin-3-yl)(phenyl)methanone, a heterocyclic ketone, has garnered interest

within the scientific community for its potential applications in medicinal chemistry. This

technical guide provides a comprehensive overview of the discovery, history, synthesis, and

biological activities of this compound. Detailed experimental protocols, quantitative data, and

visualizations of relevant chemical and biological pathways are presented to serve as a

valuable resource for researchers in the field.

Introduction
(2-Hydroxypyridin-3-yl)(phenyl)methanone, also known as 3-benzoyl-2-hydroxypyridine, is

an aromatic ketone featuring a pyridine ring scaffold. The presence of the hydroxyl and benzoyl

groups on the pyridine core imparts specific chemical properties and potential biological

activities. Pyridine and its derivatives are fundamental heterocyclic compounds that form the

core structure of numerous natural products, pharmaceuticals, and agrochemicals. The

exploration of substituted pyridones, including (2-Hydroxypyridin-3-yl)(phenyl)methanone,

continues to be an active area of research, with a focus on discovering novel therapeutic

agents.
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Discovery and History
The specific historical details surrounding the initial discovery and synthesis of (2-
Hydroxypyridin-3-yl)(phenyl)methanone are not extensively documented in a single seminal

publication. However, its synthesis is conceptually linked to established organic chemistry

reactions, particularly the Friedel-Crafts acylation of pyridines. The preparation of the related

precursor, 3-benzoylpyridine, was described as a modification of the Wolffenstein and Hartwich

method, suggesting that the foundational chemistry has been understood for a considerable

time. The ongoing interest in pyridone derivatives for their diverse biological activities has likely

led to the synthesis and investigation of this particular compound in various research contexts.

Physicochemical Properties
A summary of the key physicochemical properties of (2-Hydroxypyridin-3-yl)
(phenyl)methanone is provided in the table below.

Property Value

CAS Number 27039-12-9

Molecular Formula C₁₂H₉NO₂

Molecular Weight 199.21 g/mol

Appearance Likely a solid at room temperature

Solubility Expected to be soluble in organic solvents

Synthesis
The synthesis of (2-Hydroxypyridin-3-yl)(phenyl)methanone can be approached through

several synthetic routes. One plausible and commonly employed method is the Friedel-Crafts

acylation of a suitably protected 2-hydroxypyridine derivative.

General Synthetic Approach: Friedel-Crafts Acylation
The Friedel-Crafts acylation involves the reaction of an aromatic ring with an acylating agent,

typically an acyl halide or anhydride, in the presence of a Lewis acid catalyst.[1][2] For the

synthesis of (2-Hydroxypyridin-3-yl)(phenyl)methanone, 2-hydroxypyridine or a protected
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analogue would serve as the aromatic substrate and benzoyl chloride or benzoic anhydride as

the acylating agent. Aluminum chloride (AlCl₃) is a common Lewis acid catalyst for this

transformation.[1]

The general workflow for this synthetic approach is illustrated below.

Starting Materials:
- 2-Hydroxypyridine (or protected derivative)

- Benzoyl Chloride
- Lewis Acid (e.g., AlCl₃)

Friedel-Crafts Acylation ReactionMixing in an appropriate solvent Aqueous Work-up and ExtractionQuenching the reaction Purification
(e.g., Column Chromatography)

Isolation of crude product (2-Hydroxypyridin-3-yl)(phenyl)methanoneIsolation of pure product

Click to download full resolution via product page

Caption: General workflow for the synthesis of (2-Hydroxypyridin-3-yl)(phenyl)methanone.

Detailed Experimental Protocol (Hypothetical)
The following is a hypothetical, yet plausible, experimental protocol based on standard organic

synthesis techniques for a Friedel-Crafts acylation.

Materials:

2-Methoxypyridine (as a protected form of 2-hydroxypyridine)

Benzoyl chloride

Anhydrous aluminum chloride (AlCl₃)

Anhydrous dichloromethane (DCM)

Hydrochloric acid (1 M)

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate
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Silica gel for column chromatography

Solvents for chromatography (e.g., hexane/ethyl acetate mixture)

Procedure:

To a stirred solution of 2-methoxypyridine in anhydrous DCM under an inert atmosphere

(e.g., nitrogen or argon) at 0 °C, add anhydrous AlCl₃ portion-wise.

Allow the mixture to stir for 15-30 minutes at 0 °C.

Slowly add benzoyl chloride to the reaction mixture.

Allow the reaction to warm to room temperature and stir for several hours, monitoring the

progress by thin-layer chromatography (TLC).

Upon completion, carefully pour the reaction mixture into a beaker of ice-cold 1 M HCl.

Separate the organic layer, and extract the aqueous layer with DCM.

Combine the organic layers and wash sequentially with saturated sodium bicarbonate

solution and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by silica gel column chromatography using an appropriate solvent

system (e.g., a gradient of ethyl acetate in hexane).

The resulting intermediate, (2-methoxypyridin-3-yl)(phenyl)methanone, can then be

demethylated using a reagent such as boron tribromide (BBr₃) to yield the final product, (2-
Hydroxypyridin-3-yl)(phenyl)methanone.

Spectroscopic Data
The structural confirmation of (2-Hydroxypyridin-3-yl)(phenyl)methanone relies on various

spectroscopic techniques. Below is a table summarizing the expected spectroscopic data.
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Spectroscopic Technique Expected Data

¹H NMR

Aromatic protons of the pyridine and phenyl

rings, and a broad singlet for the hydroxyl

proton.

¹³C NMR

Carbonyl carbon signal, and signals for the

aromatic carbons of the pyridine and phenyl

rings.

IR Spectroscopy
Characteristic peaks for the C=O (ketone) and

O-H (hydroxyl) functional groups.

Mass Spectrometry
A molecular ion peak corresponding to the

molecular weight of the compound.

Note: Specific chemical shifts and coupling constants would need to be determined

experimentally.

Biological Activities and Potential Applications
While specific biological studies on (2-Hydroxypyridin-3-yl)(phenyl)methanone are not

extensively reported, the broader class of pyridinone and hydroxypyridine derivatives has

shown a wide range of pharmacological activities.

Anticancer Activity
Numerous studies have reported the anticancer potential of substituted pyridone derivatives.[3]

[4][5] These compounds have been shown to exhibit cytotoxicity against various cancer cell

lines. The proposed mechanisms often involve the inhibition of key enzymes or signaling

pathways involved in cancer cell proliferation and survival. For instance, some cyanopyridine

derivatives have been investigated as PIM-1 kinase inhibitors, a target in breast cancer

therapy.[5]

Antimicrobial Activity
Hydroxypyridine derivatives have also been evaluated for their antimicrobial properties.[6][7][8]

[9] The ability of some of these compounds to chelate metal ions, such as iron(III), is believed
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to contribute to their antimicrobial action by depriving bacteria of essential nutrients.[8] Studies

have shown activity against both Gram-positive and Gram-negative bacteria.

Other Potential Activities
The hydroxypyridine scaffold is present in compounds with a variety of other biological effects,

including anti-inflammatory, antiviral, and neuroprotective activities.[10][11][12] For example,

some 3-hydroxypyridine derivatives have been shown to modulate the activity of monoamine

oxidase, an enzyme involved in neurotransmitter metabolism.[11]

Potential Signaling Pathways
The exact signaling pathways modulated by (2-Hydroxypyridin-3-yl)(phenyl)methanone
have not been elucidated. However, based on the activities of related compounds, several

pathways could be relevant targets.

Anticancer Activity Antimicrobial Activity

PIM-1 Kinase

Inhibition of Apoptosis

Inhibits

Cell Cycle Progression

Promotes

(2-Hydroxypyridin-3-yl)
(phenyl)methanone
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Potential Inhibition
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Bacterial Growth

Essential for

(2-Hydroxypyridin-3-yl)
(phenyl)methanone
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Chelation
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Caption: Hypothesized signaling pathways potentially modulated by the compound.
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Conclusion
(2-Hydroxypyridin-3-yl)(phenyl)methanone represents a molecule of interest within the

broader class of biologically active pyridone derivatives. While its specific history and biological

profile are still areas for further investigation, its chemical structure suggests potential for

applications in drug discovery, particularly in the development of anticancer and antimicrobial

agents. This technical guide provides a foundational understanding of the compound and is

intended to facilitate future research and development efforts. Detailed experimental validation

of the proposed synthesis and in-depth biological evaluations are necessary to fully uncover

the therapeutic potential of this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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